4-(1,3-dioxoisoindolin-2-yl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C20H16N4O3S/c1-11(2)17-22-23-20(28-17)21-16(25)12-7-9-13(10-8-12)24-18(26)14-5-3-4-6-15(14)19(24)27/h3-11H,1-2H3,(H,21,23,25)
• InChI Key: HKLVHWRPGPMDQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)NC(=O)C2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol

Description

4-(1,3-dioxoisoindolin-2-yl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been studied for its potential therapeutic benefits in various diseases.

Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis Techniques : The compound has been synthesized using methods like [2+3] cycloaddition, demonstrating its potential for creating novel chemical structures with specific properties (Aouine et al., 2011).
• Structural Analysis : Various spectroscopic methods (NMR, MS, IR) have been utilized to confirm the chemical structure and properties of similar compounds, indicating the complex's potential for diverse applications in scientific research (Patel & Dhameliya, 2010).

Biological and Medicinal Applications

• Antimicrobial Properties : Some derivatives have shown promising antibacterial and antifungal activities, suggesting potential use in developing new antimicrobial agents (Patel & Dhameliya, 2010).
• Anticonvulsant Activity : Certain derivatives exhibit significant anticonvulsant properties, positioning them as potential candidates for developing new anticonvulsant drugs (Archana et al., 2002).

Chemical and Physical Properties

• Fluorescence Studies : Studies on related compounds have revealed interesting fluorescence effects, hinting at applications in molecular imaging or as probes in biochemical research (Matwijczuk et al., 2018).
• Solvent and Temperature Effects : Research shows that the keto/enol equilibrium of similar compounds is influenced by solvent and temperature, important for understanding their behavior in various environments (Matwijczuk et al., 2017).

Applications in Material Science

• Corrosion Inhibition : Novel derivatives have been studied for their ability to inhibit corrosion in metals, suggesting potential use in material science and engineering (Aouine et al., 2011).

Molecular Docking Studies

• Drug Development : Molecular docking studies of similar compounds have been conducted to understand their interaction with biological targets, which is crucial in drug discovery and development (Nikalje et al., 2015).